Cas no 2228561-25-7 (2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine)

• Product Name: 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine
• CAS No: 2228561-25-7
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6242841
• PubChem ID: 165850932
• Update Time: 2025-10-31

2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine
• EN300-1730440
• 2228561-25-7

• Inchi： 1S/C11H16N2O3/c1-11(2,7-12)9-6-8(13(14)15)4-5-10(9)16-3/h4-6H,7,12H2,1-3H3
• InChI Key： GDOHBOKOCRBHJL-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1C(C)(C)CN)[N+](=O)[O-]

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 81.1Ų

Additional information on 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine

Comprehensive Overview of 2-(2-Methoxy-5-Nitrophenyl)-2-Methylpropan-1-Amine (CAS No. 2228561-25-7)

The compound 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine, identified by its CAS number 2228561-25-7, is a specialized organic molecule with a unique structural framework. This chemical entity belongs to the family of aromatic amines, characterized by a methoxy and nitro substituent on the phenyl ring, coupled with a 2-methylpropan-1-amine side chain. Its molecular architecture makes it a subject of interest in pharmaceutical research, material science, and synthetic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) groups on the aromatic ring introduces intriguing electronic properties, which are leveraged in advanced applications.

In recent years, the demand for nitrophenyl derivatives like 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine has surged due to their versatility in drug discovery and agrochemical development. Researchers are particularly intrigued by its potential as a building block for bioactive molecules, given its ability to interact with biological targets. The compound’s CAS no 2228561-25-7 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry and catalysis. Moreover, its structural motifs align with trends in green chemistry, as scientists explore sustainable synthetic routes for such intermediates.

The synthesis of 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine typically involves multi-step organic reactions, including nitration, etherification, and reductive amination. These processes are optimized to achieve high yields and purity, critical for industrial and laboratory use. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate its identity, ensuring compliance with regulatory standards. The compound’s physicochemical properties—such as solubility, melting point, and stability—are meticulously documented to guide its handling and application.

From a commercial perspective, CAS no 2228561-25-7 is often procured by pharmaceutical companies and research institutions for exploratory studies. Its role in developing small-molecule inhibitors and fluorescence probes has been highlighted in recent publications. Additionally, the rise of AI-driven drug discovery has amplified interest in such compounds, as machine learning models predict their utility in targeting specific enzymes or receptors. This aligns with user queries on platforms like Google Scholar, where terms like "nitrophenyl amine applications" and "methoxy-nitro compound synthesis" trend among chemists.

Environmental and safety considerations are paramount when working with 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine. While not classified as hazardous, proper laboratory practices—such as using personal protective equipment (PPE) and ensuring ventilation—are recommended. The compound’s biodegradability and ecotoxicological profile are under study, reflecting the broader shift toward sustainable chemistry. These aspects resonate with search trends around "safe handling of aromatic amines" and "green alternatives to nitro compounds."

In conclusion, 2-(2-methoxy-5-nitrophenyl)-2-methylpropan-1-amine (CAS no 2228561-25-7) exemplifies the intersection of innovation and practicality in modern chemistry. Its structural complexity and functional diversity make it a valuable asset for researchers tackling challenges in drug design, material engineering, and beyond. As scientific inquiry evolves, this compound is poised to remain a focal point in discussions about next-generation chemical tools and sustainable synthesis.